Cas no 2171577-59-4 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-5-enoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-5-enoic acid
• CAS No: 2171577-59-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6415142
• PubChem ID: 165540896
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-5-enoic acid
• EN300-1500849
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hex-5-enoic acid
• 2171577-59-4

• Inchi： 1S/C28H32N2O5/c1-2-3-15-25(27(32)33)29-26(31)22-14-8-9-16-24(22)30-28(34)35-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h2,4-7,10-13,22-25H,1,3,8-9,14-17H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GFHTZCAPQFFWJE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1C(NC(C(=O)O)CCC=C)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-5-enoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-5-enoic acid (CAS No. 2171577-59-4) and Its Emerging Applications in Chemical Biology

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-5-enoic acid, identified by its CAS number 2171577-59-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its structure suggests enhanced stability and binding affinity, making it a valuable candidate for further exploration in drug discovery and molecular recognition.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The cyclohexylformamido moiety in this molecule contributes to its conformational flexibility, which is often a critical factor in determining binding interactions with biological targets. Such structural features have been extensively studied for their role in modulating enzyme activity and receptor binding, particularly in the context of protease inhibition and kinase modulation.

The hex-5-enoic acid component of the compound introduces a reactive double bond, which can be exploited for further functionalization through various chemical transformations. This feature is particularly useful in synthetic chemistry, where it allows for the introduction of additional pharmacophores or modifications to enhance bioactivity. Moreover, the fluoren-9-ylmethyl group serves as a lipophilic anchor, improving membrane permeability and facilitating cellular uptake—a crucial aspect for many drug candidates.

In the context of current research, this compound has shown promise as a scaffold for developing inhibitors targeting various therapeutic pathways. For instance, studies have indicated that derivatives of this molecule may exhibit inhibitory effects on certain proteases involved in inflammatory pathways. The fluorene-based core has been particularly noted for its ability to interact with hydrophobic pockets in protein targets, thereby enhancing binding affinity. This property is especially relevant in the design of small-molecule inhibitors where precise spatial orientation is critical.

Furthermore, the methoxycarbonyl group provides a site for further derivatization, allowing researchers to fine-tune solubility and metabolic stability. This versatility makes the compound an attractive candidate for structure-activity relationship (SAR) studies, enabling the optimization of lead compounds through iterative modifications. The cyclohexyl ring introduces steric bulk, which can be strategically positioned to improve interactions with specific residues in biological targets, enhancing overall potency.

Recent publications have begun to explore the potential of this compound as a tool compound in biochemical assays. Its unique structural features make it suitable for use as an inhibitor or modulator in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The combination of hydrophobicity provided by the fluorene moiety and polar interactions mediated by the formamido group offers multiple interaction points with biological targets, increasing the likelihood of finding potent binders.

The synthesis of this compound also presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct key structural motifs efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the growing sophistication of modern organic synthesis techniques used in drug discovery.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-5-enoic acid (CAS No. 2171577-59-4) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements—such as the fluoren-9-yl, methoxycarbonyl, and cyclohexylformamido groups—makes it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical biology approaches.